Cas no 27017-70-5 (1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE)

1,5-Dihydro-1,5-naphthyridine-2,6-dione is a heterocyclic organic compound featuring a fused naphthyridine-dione structure, which serves as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework and electron-deficient nature make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its functional groups allow for selective modifications, enabling tailored derivatization for targeted applications. Researchers utilize this scaffold in medicinal chemistry for its potential in modulating biological activity, particularly in kinase inhibition and antimicrobial agent design. The compound's synthetic utility and structural features contribute to its relevance in advanced organic synthesis.
1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE structure
27017-70-5 structure
Product Name:1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE
CAS No:27017-70-5
MF:C8H6N2O2
MW:162.15
CID:2103752
PubChem ID:91618915
Update Time:2025-06-08

1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE Chemical and Physical Properties

Names and Identifiers

    • 1,5-dihydro-1,5-Naphthyridine-2,6-dione
    • 1,5-Naphthyridine-2,6-dione, 1,5-dihydro-
    • CAWAQTWIRHMHRC-UHFFFAOYSA-N
    • 1,5-Naphthyridine-2,6(1H,5H)-dione
    • 1,5-Dihydro-[1,5]naphthyridine-2,6-dione
    • CID 91618915
    • 1,2,5,6-tetrahydro-1,5-naphthyridine-2,6-dione
    • YSZC330
    • DTXSID101280044
    • SCHEMBL16736421
    • 27017-70-5
    • G79277
    • CS-0132661
    • DA-20803
    • 1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE
    • Inchi: 1S/C8H6N2O2/c11-7-3-1-5-6(10-7)2-4-8(12)9-5/h1-4H,(H,9,12)(H,10,11)
    • InChI Key: CAWAQTWIRHMHRC-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=C(C=CC(N2)=O)N1

Computed Properties

  • Exact Mass: 162.042927438g/mol
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Melting Point: 360 °C (approx)
  • Boiling Point: 557.8±50.0 °C(Predicted)
  • pka: 9.97±0.20(Predicted)

1,5-DIHYDRO-1,5-NAPHTHYRIDINE-2,6-DIONE Pricemore >>

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